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N-(2-bromophenyl)-3-phenylprop-
Compound Name:
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CAS No.: 71910-51-5
Cat. No.: B1269319
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Introduction

N-(2-bromophenyl)-3-phenylprop-2-enamide, also known as N-(2-
bromophenyl)cinnamamide, belongs to the cinnamamide class of compounds. Cinnamamides
are characterized by an a,B3-unsaturated ketone core structure and are recognized for their
diverse pharmacological potential, including anticancer and anti-inflammatory properties.[1]
The synthesis of this specific derivative is of interest to researchers in medicinal chemistry and
drug development for structure-activity relationship (SAR) studies and as a building block for
more complex molecules.

This document provides a comprehensive, field-tested protocol for the synthesis of N-(2-
bromophenyl)-3-phenylprop-2-enamide from 2-bromoaniline and cinnamoyl chloride. The
chosen methodology is a variation of the Schotten-Baumann reaction, a reliable and widely
used method for acylating amines.[2][3] The protocol emphasizes not only the procedural steps
but also the underlying chemical principles to ensure reproducibility and scalability.

Overall Reaction Scheme
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Figure 1: General reaction for the synthesis of N-(2-bromophenyl)-3-phenylprop-2-enamide.

Part 1: Reagents and Materials
Reagents
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MW ( g/mol Supplier
Reagent Formula MI/Eq Amount
) Notes
2- 5.00g (29.1 Reagent
3 CeHeBIN 172.02 1.0
Bromoaniline mmol) grade, =98%
_ =98%,
Cinnamoy!l 5.33g(32.0 )
] CoH7CIO 166.60 1.1 moisture
chloride mmol) -
sensitive
Anhydrous,
o 2.53 mL (32.0
Pyridine CsHsN 79.10 1.1 <0.005%
mmol)
water
Acetone Cs3HeO 58.08 - 150 mL ACS grade
Ethyl Acetate ~ CaHsO2 88.11 - As needed ACS grade
Hexane CeHia 86.18 - As needed ACS grade
For
Absolute o
C2HeO 46.07 - recrystallizati 200 proof
Ethanol
on
5% Sodium Aqueous
_ NaHCO:s 84.01 - ~100 mL _
Bicarbonate solution
Saturated Aqueous
Sodium NaCl 58.44 - ~50 mL solution
Chloride (Brine)
Anhydrous
Sodium Naz2S0a4 142.04 - As needed Granular
Sulfate
Equipment
e 250 mL two-neck round-bottom flask
e Magnetic stirrer and stir bar
 Ice-water bath
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e Pressure-equalizing dropping funnel

» Reflux condenser with drying tube (e.g., filled with CaClz)

» Rotary evaporator

» Bichner funnel and filter flask

o Glassware for extraction and recrystallization

e Thin Layer Chromatography (TLC) plates (silica gel 60 F2s4)

Part 2: Experimental Protocol

This protocol is adapted from general procedures for the synthesis of cinnamamide derivatives.

[4115]

Workflow Diagram
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Reaction Setup

Dissolve 2-bromoaniline Prepare cinnamoyl chloride
and pyridine in acetone solution in acetone

:

Cool solution to 0°C

Reaction

Add cinnamoyl chloride
dropwise at 0°C

:

Stir at room temperature
(monitor by TLC)

Work-up 4( Isolation

Filter precipitate

:

Wash with water

:

Air dry the crude product

Purifiration

Recrystallize from
absolute ethanol

:

Collect crystals by filtration

:

Dry under vacuum

Analysis

Characterize by NMR, IR, MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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